Cas no 19073-16-6 (Benzenamine, 4-(2-methyl-1,3-dioxolan-2-yl)-)

Benzenamine, 4-(2-methyl-1,3-dioxolan-2-yl)- structure
19073-16-6 structure
Product Name:Benzenamine, 4-(2-methyl-1,3-dioxolan-2-yl)-
CAS No:19073-16-6
MF:C10H13NO2
MW:179.215722799301
CID:1384528
PubChem ID:11073982
Update Time:2025-04-20

Benzenamine, 4-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-methyl-1,3-dioxolan-2-yl)-
    • EN300-7318187
    • 19073-16-6
    • WSAMNDBLMQFDFE-UHFFFAOYSA-N
    • 4-(2-methyl-[1,3]dioxolan-2-yl)-phenylamine
    • 4-(2-methyl-[1,3]-dioxolan-2-yl)-phenylamine
    • SCHEMBL3884112
    • 4-(2-methyl-1,3-dioxolan-2-yl)aniline
    • Inchi: 1S/C10H13NO2/c1-10(12-6-7-13-10)8-2-4-9(11)5-3-8/h2-5H,6-7,11H2,1H3
    • InChI Key: WSAMNDBLMQFDFE-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.5Ų

Benzenamine, 4-(2-methyl-1,3-dioxolan-2-yl)- Pricemore >>

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